1-Cyclopropylpiperidin-4-amine

• IUPAC Name: 1-cyclopropylpiperidin-4-amine
• InChI: InChI=1S/C8H16N2/c9-7-3-5-10(6-4-7)8-1-2-8/h7-8H,1-6,9H2
• InChI Key: XQRNOQYMHPJDCY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CCC(CC2)N
• Molecular Formula: C8H16N2
• DSSTOX Substance ID: DTXSID10585434
• Molecular Weight: 140.23 g/mol
• CAS RN: 62813-02-9

Description

1-Cyclopropylpiperidin-4-amine, also known as CPP, is a chemical compound that has garnered attention in the scientific industry due to its properties and potential implications in various fields of research. It has a CAS Number of 62813-02-9 and a molecular weight of 140.23.

Molecular Structure Analysis

The molecular structure of 1-Cyclopropylpiperidin-4-amine consists of a six-membered piperidine ring with a cyclopropyl group and an amine group attached. The InChI code for this compound is 1S/C8H16N2/c9-7-3-5-10 (6-4-7)8-1-2-8/h7-8H,1-6,9H2.

Physical And Chemical Properties Analysis

1-Cyclopropylpiperidin-4-amine has a molecular weight of 140.23. Other physical and chemical properties such as melting point, boiling point, density, etc., are not explicitly mentioned in the search results.

Scientific Research Applications

Chemical Properties and Synthesis

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Role in Drug Design

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Presence in Pharmaceuticals

. This highlights the importance of “1-Cyclopropylpiperidin-4-amine” in the pharmaceutical industry.

Role in Alkaloid Synthesis

. Alkaloids are a group of naturally occurring chemical compounds that contain mostly basic nitrogen atoms. This class of compounds includes many pharmacologically active molecules.

Involvement in Multicomponent Reactions

. These are highly efficient reactions in which three or more reactants combine to form a product, where basically all or most of the atoms contribute to the newly formed product.

Biological and Pharmacological Activity

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Safety and Hazards

1-Cyclopropylpiperidin-4-amine is associated with several hazard statements including H302, H312, H315, H318, H332, H335. Precautionary measures include wearing protective gloves, clothing, and eye/face protection.

Mechanism of Action

Target of Action

This compound belongs to the class of piperidine derivatives, which are known to interact with a wide range of biological targets .

Mode of Action

Piperidine derivatives are known to interact with their targets through various mechanisms, including binding to receptors, inhibiting enzymes, or modulating ion channels .

Biochemical Pathways

Piperidine derivatives are known to influence a variety of biochemical pathways, depending on their specific targets .

Pharmacokinetics

The compound’s molecular weight (14023 g/mol) suggests that it may have favorable absorption and distribution characteristics.

Result of Action

Based on the known activities of other piperidine derivatives, it could potentially exhibit a range of biological effects .

Synthesis routes and methods I

Procedure details

To an ice cold solution of 2.8 g. of 1-cyclopropyl-4-piperidone in 300 ml. of absolute methanol is added 0.02 moles of a solution of hydrogen chloride-methanol, 27 g. of ammonium nitrate and 2.4 g. of sodium cyanoborohydride. The solution is stirred for 72 hours at 25° C. and then poured into dilute acetic acid. The acidic solution is washed with ether and then made basic by the addition of ammonium hydroxide. The basic solution is extracted with methylene chloride, and the organic extract dried. Concentration of the extract in vacuo gives 4-amino-1-cyclopropylpiperidine.

Synthesis routes and methods II

Procedure details

N-benzyl-1-cyclopropyl-piperidin-4-amine (Intermediate 25; 2.3 g 10 mmol), 10% Palladium on Carbon (230 mg) and Methanol (230 mL) were combined and heated with stirring at 30° C. under Hydrogen at 5 bar pressure for 16 hours.